Cas no 81831-90-5 (1,2,4-Benzotriazine, 7-methyl-3-(4-methylphenyl)-)

• Product Name: 1,2,4-Benzotriazine, 7-methyl-3-(4-methylphenyl)-
• CAS No: 81831-90-5
• MF: C₁₅H₁₃N₃
• MW: 235.283822774887
• CID: 702866
• PubChem ID: 12759616
• Update Time: 2025-04-19

1,2,4-Benzotriazine, 7-methyl-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazine, 7-methyl-3-(4-methylphenyl)-
• 7-methyl-3-(4-methylphenyl)-1,2,4-benzotriazine
• 81831-90-5
• DTXSID80509167

• Inchi： 1S/C15H13N3/c1-10-3-6-12(7-4-10)15-16-13-8-5-11(2)9-14(13)17-18-15/h3-9H,1-2H3
• InChI Key： NESXPCNSYCNZTC-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC(C)=CC=2)=NN=C2C=C(C)C=CC=12

Computed Properties

• Exact Mass: 235.110947427g/mol
• Monoisotopic Mass: 235.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.7Ų